Cas no 1033438-15-1 (4-Hydroxy-2-methyl-6-(perfluorophenyl)pyridine)

• Product Name: 4-Hydroxy-2-methyl-6-(perfluorophenyl)pyridine
• CAS No: 1033438-15-1
• MF: C₁₂H₆F₅NO
• MW: 275.174160480499
• CID: 4921088
• Update Time: 2025-10-22

4-Hydroxy-2-methyl-6-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-methyl-6-(perfluorophenyl)pyridine

• Inchi： 1S/C12H6F5NO/c1-4-2-5(19)3-6(18-4)7-8(13)10(15)12(17)11(16)9(7)14/h2-3H,1H3,(H,18,19)
• InChI Key： ZDQIUWZVNFGTHG-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=CC(C=C(C)N1)=O)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 433
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Hydroxy-2-methyl-6-(perfluorophenyl)pyridine

Research Briefing on 4-Hydroxy-2-methyl-6-(perfluorophenyl)pyridine (CAS: 1033438-15-1)

In recent years, the compound 4-Hydroxy-2-methyl-6-(perfluorophenyl)pyridine (CAS: 1033438-15-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by a pyridine core substituted with a perfluorophenyl group and a hydroxy-methyl moiety, exhibits remarkable chemical stability and reactivity, making it a promising candidate for further exploration. Recent studies have highlighted its role as a key intermediate in the synthesis of more complex molecules, particularly those targeting inflammatory and oncogenic pathways. Its perfluorinated aromatic ring enhances lipophilicity, which is advantageous for membrane permeability and bioavailability.

One of the most notable advancements in the study of 4-Hydroxy-2-methyl-6-(perfluorophenyl)pyridine is its application in the development of kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and autoimmune disorders. Researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are pivotal in signal transduction pathways. These findings suggest its potential as a scaffold for designing next-generation kinase inhibitors with improved selectivity and efficacy.

In addition to its role in kinase inhibition, recent investigations have explored the compound's utility in medicinal chemistry. For instance, its incorporation into prodrug formulations has been shown to enhance drug delivery and reduce off-target effects. The hydroxy group at the 4-position allows for facile derivatization, enabling the attachment of various pharmacophores to optimize pharmacokinetic properties. Such modifications have led to the development of compounds with enhanced solubility and reduced toxicity profiles.

Furthermore, the compound's mechanism of action has been elucidated through advanced computational and experimental techniques. Molecular docking studies have revealed its binding affinity for specific protein pockets, providing insights into its inhibitory effects. These computational predictions have been validated through in vitro assays, confirming its potential as a lead compound for further optimization. The integration of structural biology and cheminformatics has been instrumental in understanding its interactions at the atomic level.

Despite these promising developments, challenges remain in the clinical translation of 4-Hydroxy-2-methyl-6-(perfluorophenyl)pyridine-based therapeutics. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed. Ongoing research is focused on overcoming these hurdles through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 4-Hydroxy-2-methyl-6-(perfluorophenyl)pyridine represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing novel therapeutics. Continued research and innovation will be essential to fully realize its potential in addressing unmet medical needs.